BENG“E Safety Operating Guide

Check Availability & Pricing

Proper Disposal of CB-184 (Photoinitiator 184)

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: CB-184
Cat. No.: B1256021
Get Quote
. J

Essential Guidance for Researchers and Laboratory Professionals on the Safe Disposal of 1-
Hydroxycyclohexyl-phenyl-ketone

For laboratory personnel engaged in research and development, the proper disposal of
chemical waste is a critical component of maintaining a safe and compliant work environment.
This document provides detailed procedures for the safe disposal of CB-184, also known as
Photoinitiator 184 or Irgacure 184, with the chemical name 1-Hydroxycyclohexyl-phenyl-ketone.
Adherence to these guidelines is essential to prevent environmental contamination and ensure
personnel safety.

I. Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of a substance is the first
step toward safe handling and disposal. Below is a summary of the key characteristics of CB-
184.
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Property

Value

Chemical Name

1-Hydroxycyclohexyl-phenyl-ketone

CAS Number

947-19-3[1][2]

Molecular Formula

C13H1602

Molecular Weight 204.3 g/mol [2]

Appearance White to off-white crystalline powder[2][3]
Melting Point 45-49 °C[2][3]

Boiling Point > 225 °CJ3]

Flash Point > 150 °CJ3]

Solubility in Water

442 mg/L at 23 °C[4]

Ignition Temperature

420 °C[3]

Il. Personal Protective Equipment (PPE) and Safety

Precautions

Before handling CB-184 for disposal, it is imperative to be equipped with the appropriate

personal protective equipment (PPE) to minimize exposure and ensure safety.

o Eye and Face Protection: Wear tight-fitting chemical splash goggles or a face shield.[1]

o Hand Protection: Wear protective gloves.[1][3]

» Respiratory Protection: If ventilation is inadequate or dust is present, use an effective dust

mask or suitable respiratory protection.[1][3]

» Skin and Body Protection: Wear working clothes and closed footwear.[3]

General Hygiene and Safety Practices:

e Do not eat, drink, or smoke in the work area.[1][3]
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Avoid breathing dust.[1]

Handle in a well-ventilated place.[4]

Avoid contact with skin, eyes, and clothing.[3]

Keep away from heat, sparks, and open flames.[1][5]

lll. Step-by-Step Disposal Protocol

The disposal of CB-184 must be conducted in a manner that complies with local, state, and
federal regulations. The following protocol outlines the general steps for its proper disposal.

Step 1: Waste Identification and Segregation

« |dentify: Clearly label all waste containers containing CB-184 with its chemical name and any
associated hazards.

e Segregate: Do not mix CB-184 waste with other incompatible chemical waste streams. It
should be kept away from strong acids, strong alkalis, and oxidizing agents.[1]

Step 2: Waste Collection and Storage

o Container: Collect waste CB-184 in a suitable, properly labeled, and securely closed
container.[3]

» Storage: Store the waste container in a cool, well-ventilated area, away from heat and
ignition sources.[1] Protect from direct sunlight.[1]

Step 3: Spill Management In the event of a spill, follow these procedures:

Eliminate Ignition Sources: Remove all sources of ignition from the area.[1][4]

Ventilate: Ensure the area is well-ventilated.[1]

Containment: Prevent the spill from spreading and from entering drains or watercourses.[5]

Cleanup:
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o For small spills, use an inert absorbent material to soak up the substance.[5]

o For larger spills, it may be appropriate to use a vacuum cleaner or shovel and broom to
collect the material.[1]

» Disposal of Cleanup Materials: Place all contaminated materials (absorbents, PPE, etc.) into
a suitable container for disposal as hazardous waste.

Step 4: Final Disposal

o Professional Disposal Service: The ultimate disposal of CB-184 waste should be handled by
a licensed and qualified hazardous waste disposal company. Do not attempt to dispose of
this chemical in the regular trash or down the drain.[1]

o Regulatory Compliance: Ensure that the disposal method complies with all applicable
environmental regulations.

IV. Experimental Workflow for Disposal Decision-
Making

The following diagram illustrates the logical workflow for the proper disposal of CB-184.
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Caption: Decision workflow for the safe disposal of CB-184.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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